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Compound of Interest

Compound Name: 8-Chloro-2,6-dimethyl-2-octene
CAS No.: 62812-91-3
Cat. No.: B8790841

Get Quote

Technical Guide: 8-Chloro-2,6-dimethyl-2-octene
Physicochemical Characterization, Synthesis, and
Industrial Application[2][3][4]

Executive Summary

8-Chloro-2,6-dimethyl-2-octene is an acyclic monoterpene halide.[2][3][4] Structurally, it is the

chloride derivative of Citronellol (3,7-dimethyl-6-octen-1-ol), named systematically by reversing
the carbon chain numbering to prioritize the alkene unsaturation at the C2 position.[2][3]

» Primary Ultility: Electrophilic alkylating agent for constructing complex terpene skeletons.[2]

[3]

o Key Application: Synthesis of Methoprene (juvenile hormone analog) and Citronellonitrile
(fragrance intermediate).[2][3]

e Regulatory Status: High-production volume chemical; handle with strict VOC and
halogenated waste protocols.[2][3]
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Physicochemical Profile

The following data aggregates experimental values for technical-grade Citronellyl Chloride

(purity >95%), which corresponds to the 8-Chloro-2,6-dimethyl-2-octene isomer.

ble 1: Critical Physical ies[21[3]

Property Value Conditions |/ Notes
N ) ] Extrapolated from reduced
Boiling Point (Atmospheric) ~210 °C
pressure data.[2][3]
Boiling Point (Reduced) 98 - 100 °C @ 14 mmHg (1.87 kPa)
) @ 20 °C (Relative to water at
Density 0.932 g/cm3

4°C)

Refractive Index (

1.4580 — 1.4600

Characteristic of terminal
chlorides.[2][3]

)
Molecular Weight 174.71 g/mol Formula:
) Closed Cup (Combustible
Flash Point 86 °C (187 °F) o
Liquid)
N ) Miscible with EtOH, Ether,
Solubility Insoluble in water
Chloroform.[2][3]
o Pungent, sharp terpene odor.
Appearance Colorless to pale yellow liquid

[2](3]

Technical Insight: The density of the chloride (0.932) is significantly higher than its precursor

alcohol, Citronellol (0.855 g/cm3), due to the heavy chlorine atom, facilitating easy phase

separation during aqueous workups.[2][3]
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Synthesis & Production Protocols

The industrial standard for producing 8-Chloro-2,6-dimethyl-2-octene involves the
nucleophilic substitution of Citronellol (3,7-dimethyl-6-octen-1-ol).[2][3] Two primary
methodologies are employed depending on the required isomeric purity and scale.[2][3]

Method A: Thionyl Chloride () Chlorination (Industrial
Scale)

This method is cost-effective but requires careful management of acidic byproducts (

)-[21[3]

Reagents:

Precursor: Citronellol (1.0 eq)[2][3]

Reagent: Thionyl Chloride (1.1 eq)[2][3]

Catalyst: Pyridine or DMF (Catalytic amount)[2][3]

Solvent: Dichloromethane (DCM) or Toluene[2][3]

Protocol:

e Setup: Charge a glass-lined reactor with Citronellol and Pyridine (0.05 eq) in DCM under

atmosphere. Cool to 0-5 °C.[2][3]

e Addition: Add
dropwise over 2 hours, maintaining internal temperature
to prevent isomerization or elimination.

e Reaction: Allow to warm to room temperature (25 °C) and stir for 4 hours. Monitor by GC
until alcohol conversion is >99%.[2][3]
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e Quench: Pour mixture onto crushed ice/water. Neutralize aqueous phase with

[2113]
« |solation: Separate organic layer, wash with brine, dry over
, and concentrate under vacuum.

« Purification: Distill under high vacuum (0.1 mmHg) to obtain clear oil.

Method B: Appel Reaction (High Purity | Lab Scale)
Uses Triphenylphosphine (

) and Carbon Tetrachloride (
) or Hexachloroacetone to avoid acidic conditions, preserving the double bond geometry.[2][3]

Mechanism: The reaction proceeds via an oxophosphonium intermediate, which undergoes

attack by chloride, inverting the stereocenter at C8 (if chiral).[2][3]

Reaction Pathway & Mechanism

The transformation from Citronellol to 8-Chloro-2,6-dimethyl-2-octene involves the activation
of the hydroxyl group followed by nucleophilic displacement.[2][3]
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Caption: Mechanism of Citronellol Chlorination via Thionyl Chloride (SNi/SN2 pathway).[2][3]
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Applications in Drug & Agrochemical

Development[2][3]
A. Insect Growth Regulators (Methoprene Synthesis)

8-Chloro-2,6-dimethyl-2-octene is a "C10-Building Block" used to synthesize Methoprene, a
juvenile hormone analog that prevents mosquito larvae from maturing.[2][3]

o Workflow: The chloride undergoes alkylation with a thiophenol or similar nucleophile,
followed by coupling with a C5 fragment (e.g., isopropy! crotonate derivative) to form the C15
backbone of Methoprene.[2][3]

B. Fragrance Synthesis (Citronellonitrile)[2][3]

o Reaction: Cyanation of the chloride using NaCN/DMSO.[2][3]

o Product:Citronellonitrile (lemon-like odor), used as a stable citrus fragrance in detergents
where Citronellal would degrade.[2][3]

Safety & Handling (SDS Summary)

Hazard Class GHS Category Statement
) o H315: Causes skin irritation.[2]

Skin Irritation Category 2 3]

o H319: Causes serious eye
Eye Irritation Category 2A o

irritation.[2][3]

) o H411: Toxic to aquatic life with

Aquatic Toxicity Category 2

long-lasting effects.[2][3]

Handling Protocols:

o Storage: Store under inert gas (

or Ar) at 2-8 °C. The allylic/homoallylic nature makes it susceptible to oxidation and
polymerization over time.[2][3]
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¢ Spill Response: Absorb with vermiculite.[2][3] Do not wash into drains due to high aquatic
toxicity (

< 10 mg/L).[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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